2-(4-Chlorophenyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole

• Molecular Formula: C14H8ClFN2O
• Molecular Weight: 274.68 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C14H8ClFN2O/c15-11-5-1-9(2-6-11)13-17-18-14(19-13)10-3-7-12(16)8-4-10/h1-8H
• InChI Key: VWMVJTUMOMXODY-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NN=C(O2)C3=CC=C(C=C3)Cl)F

Description

2-(4-chlorophenyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole is an organofluorine compound.

Scientific Research Applications

Antioxidant Properties

2-(4-Chlorophenyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole has demonstrated significant antioxidant properties. A study highlighted the synthesis of this compound and its effectiveness in various in vitro systems, including inhibition of lipid peroxidation levels, ethoxyresorufin O-deethylase activity, and DPPH radical scavenger effects (Kerimov et al., 2012).

Luminescence Properties

This compound has been studied for its delayed luminescence properties, particularly in the context of thermally activated delayed fluorescence (TADF). Research indicates its potential in creating efficient organic light-emitting diodes (OLEDs) with blue-shifted fluorescence and high external quantum efficiency (Cooper et al., 2022).

Anticancer Potential

There is evidence suggesting the anticancer properties of this compound, especially in the context of breast cancer. Studies have explored its ability to inhibit cancer cell proliferation with minimal cardiotoxic effects, making it a promising candidate for further exploration in cancer therapeutics (Afsharirad et al., 2020).

Insecticidal Activities

The compound has been investigated for its insecticidal activities. It shows potential in controlling agricultural pests like armyworms, presenting a new avenue for developing effective and potentially safer insecticides (Shi et al., 2000).

Antibacterial and Antifungal Properties

This oxadiazole derivative has been examined for its antimicrobial properties. Studies have synthesized related compounds and tested them against various bacterial and fungal strains, indicating good antibacterial and antifungal activities (Karthikeyan et al., 2008).

Thermal Properties

Research on 2-(4-Chlorophenyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole has also extended to its thermal properties. Studies have evaluated its thermal stability and melting point, which are crucial for its application in various industrial processes (Arora et al., 2012).

Liquid Crystalline Properties

The compound's potential in forming liquid crystalline phases has been explored. This aspect is important for applications in advanced materials and optoelectronic devices (Zhu et al., 2009).